2-(Chloromethyl)-5-methylimidazo[1,2-a]pyridine

• IUPAC Name: 2-(chloromethyl)-5-methylimidazo[1,2-a]pyridine
• InChI: InChI=1S/C9H9ClN2/c1-7-3-2-4-9-11-8(5-10)6-12(7)9/h2-4,6H,5H2,1H3
• InChI Key: JDCPXRGFZRCZBD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC2=NC(=CN12)CCl
• Molecular Formula: C9H9ClN2
• DSSTOX Substance ID: DTXSID60359309
• Molecular Weight: 180.63 g/mol
• CAS RN: 118000-39-8

Description

2-(Chloromethyl)-5-methylimidazo[1,2-a]pyridine (CMMIP) is an organic compound that belongs to the imidazopyridine family. It is a yellow-brown colored solid, which is soluble in organic solvents such as dimethylsulfoxide and ethanol. CMMIP has a range of applications in scientific research, including synthesis, biochemical and physiological effects, and advantages and limitations in lab experiments.

Scientific Research Applications

• Antiinflammatory Activity: Synthesis of 2-methylimidazo[1,2-a]pyridine-3-carboxylic acids, which are related compounds, has been explored for their antiinflammatory, analgesic, antipyretic, and ulcerogenic activities (Abignente et al., 1982).

• Medicinal Chemistry: The compound's related structures, such as pyrido[1,2-a]benzimidazoles, have significance in medicinal chemistry, including antibiotic drugs like Rifaximin (Masters et al., 2011).

• Synthesis of Gastrointestinal Treatment Compounds: Modified synthesis of a derivative (2-chloromethyl-4-methanesulfonyl-3-methyl pyridine) has been reported, which is utilized in the synthesis of Dexlansoprazole, a treatment for gastroesophageal reflux disease (Gilbile et al., 2017).

• Aqueous Synthesis of Methylimidazo[1,2-a]pyridines: A study reported the aqueous synthesis of methylimidazo[1,2-a]pyridines, highlighting the potential for eco-friendly synthesis methods (Mohan et al., 2013).

• Pharmacological Derivatives: Research into S RN 1 reaction between 2-chloromethyl-3-nitroimidazo[1,2-a] pyridine and various nitronate anions led to new potential pharmacological derivatives (Vanelli et al., 1991).

• Fluorescent Organic Compounds: Derivatives of imidazo[1,2-a]pyridine have been studied for their fluorescent properties, potentially useful in material science applications (Tomoda et al., 1999).

Mechanism of Action

Target of Action

It is known to be an alkylating agent , which suggests that it may interact with DNA or other cellular components by adding an alkyl group.

Mode of Action

As an alkylating agent, 2-(Chloromethyl)-5-methylimidazo[1,2-a]pyridine likely interacts with its targets through a process called alkylation. This involves the transfer of an alkyl group from the compound to its target, which can lead to changes in the target’s function .

Biochemical Pathways

Given its role as an alkylating agent, it may affect pathways involving dna replication and protein synthesis, as alkylation can lead to changes in the structure and function of these molecules .

Safety and Hazards

2-Chloromethylpyridine is considered hazardous. It is an analogue of nitrogen mustards and has been investigated for its mutagenicity. It can cause burns of eyes, skin, and mucous membranes.

Biochemical Analysis

Biochemical Properties

It is known that it is an alkylating agent . Alkylating agents can interact with various enzymes, proteins, and other biomolecules, often through covalent bonding. The nature of these interactions can vary widely, depending on the specific biomolecules involved and the conditions under which the interactions occur.

Cellular Effects

Given its status as an alkylating agent, it is plausible that it could influence cell function in several ways, including impacts on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

As an alkylating agent, it could potentially exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Synthesis routes and methods

Procedure details

1,3-Dichloroacetone (17.6 g, 138.3 mmol) was added to a solution of 6-methylpyridin-2-amine (10 g, 92.5 mmol) in acetonitrile (200 ml). The mixture was heated at reflux for 14 h (the reaction was monitored by TLC). The mixture was concentrated under reduced pressure, the residue was diluted with water, and the pH was adjusted to 7.5 with sodium bicarbonate solution. The mixture was extracted with EtOAc, the combined organics were dried over sodium sulfate, filtered and concentrated under reduced pressure. The residue was purified by flash column chromatography using 10% ethyl acetate in n-hexane and silica gel (230-400 mesh) to afford 2-(chloromethyl)-5-methylimidazo[1,2-a]pyridine (7.0 g, 70.7%) as a pale yellow solid. 1H NMR: 200 MHz, CDCl3: δ 8.15 (s, 1H), 7.6 (dd, 2H), 7.1 (t, 1H), 6.8 (t, 1H), 4.95 (s, 2H), 2.6 (s, 3H). MS: [M+H]+: m/z=181.5.